Cas no 1311197-84-8 (6-Ethoxy-1-ethyl-1h-benzodimidazole)

• Product Name: 6-Ethoxy-1-ethyl-1h-benzodimidazole
• CAS No: 1311197-84-8
• MF: C₁₁H₁₄N₂O
• MW: 190.241662502289
• MDL: MFCD19237196
• CID: 1024668
• PubChem ID: 54758751
• Update Time: 2025-10-24

6-Ethoxy-1-ethyl-1h-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 6-Ethoxy-1-ethyl-1H-benzo[d]imidazole
• ACMC-209bko
• AK-93090
• ANW-19270
• BD230800
• CTK8B0073
• MolPort-019-877-818
• 6-Ethoxy-1-ethyl-1H-benzimidazole
• 6-ethoxy-1-ethyl-1H-1,3-benzodiazole
• DTXSID30716506
• 1311197-84-8
• CS-0211243
• MFCD19237196
• A888583
• AKOS015888556
• 1H-Benzimidazole, 6-ethoxy-1-ethyl-
• BS-20486
• 6-ETHOXY-1-ETHYL-1,3-BENZODIAZOLE
• 6-Ethoxy-1-ethylbenzimidazole
• 6-Ethoxy-1-ethyl-1h-benzodimidazole

• MDL： MFCD19237196
• Inchi： 1S/C11H14N2O/c1-3-13-8-12-10-6-5-9(14-4-2)7-11(10)13/h5-8H,3-4H2,1-2H3
• InChI Key： JPBWAIFVLOIJSZ-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC2=C(C=1)N(C=N2)CC

Computed Properties

• Exact Mass: 190.110613074g/mol
• Monoisotopic Mass: 190.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 27Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 6-Ethoxy-1-ethyl-1h-benzodimidazole

Comprehensive Overview of 6-Ethoxy-1-ethyl-1H-benzodimidazole (CAS No. 1311197-84-8): Properties, Applications, and Industry Insights

6-Ethoxy-1-ethyl-1H-benzodimidazole (CAS No. 1311197-84-8) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This benzodimidazole derivative features a unique molecular structure, combining an ethoxy group at the 6-position and an ethyl substituent on the nitrogen atom. Such structural modifications make it a valuable intermediate for synthesizing more complex molecules with potential biological activities.

Recent studies highlight the growing demand for 6-Ethoxy-1-ethyl-1H-benzodimidazole in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents. Its CAS No. 1311197-84-8 is frequently cited in patent literature, underscoring its relevance in intellectual property related to therapeutic innovations. Researchers are particularly interested in its role as a scaffold for medicinal chemistry, given its ability to modulate protein-ligand interactions.

From an industrial perspective, the compound’s synthesis and purification processes are optimized for high yield and scalability. Advanced techniques like HPLC analysis and NMR spectroscopy are employed to ensure its purity, which is critical for applications in high-value chemical manufacturing. The rise of green chemistry trends has also spurred interest in eco-friendly synthetic routes for this compound, aligning with global sustainability goals.

In agrochemicals, 6-Ethoxy-1-ethyl-1H-benzodimidazole is explored as a precursor for novel pesticides and herbicides. Its structural flexibility allows for derivatization, enabling the creation of compounds with targeted action against resistant pests. This aligns with the increasing focus on precision agriculture and crop protection solutions, addressing food security challenges.

The compound’s physicochemical properties, such as solubility and stability under various pH conditions, are well-documented, making it a reliable choice for formulation scientists. Its logP value and hydrogen bonding capacity are frequently analyzed to predict bioavailability, a key consideration in pharmaceutical development.

Market analysts note a steady growth in the demand for CAS No. 1311197-84-8, driven by its versatility in R&D. Companies specializing in custom synthesis and contract research often list this compound in their portfolios, catering to both academic and industrial clients. Regulatory compliance, including REACH and GMP standards, further enhances its commercial viability.

Emerging applications in material science, such as its use in organic electronics and photovoltaic materials, are also being investigated. The compound’s conjugated system and electron-donating groups make it a candidate for optoelectronic devices, reflecting broader trends in renewable energy technologies.

For researchers and procurement specialists, understanding the supply chain dynamics of 6-Ethoxy-1-ethyl-1H-benzodimidazole is essential. Factors like raw material availability, synthetic route efficiency, and global regulatory landscapes significantly impact its accessibility and pricing. Collaborative efforts between academia and industry are expected to further unlock its potential.

In summary, 6-Ethoxy-1-ethyl-1H-benzodimidazole (CAS No. 1311197-84-8) represents a multifaceted compound with cross-disciplinary applications. Its integration into cutting-edge research underscores its importance in advancing life sciences and industrial chemistry, making it a focal point for innovation and commercial development.